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Compound of Interest

Compound Name: Cy2-SE (iodine)

Cat. No.: B15557028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cy2-SE (iodine), a cyanine-based

fluorescent dye widely utilized in biological research and drug development for the covalent

labeling of proteins, antibodies, and other biomolecules. This document details its chemical

structure, physicochemical properties, a comprehensive experimental protocol for protein

labeling, and the underlying reaction mechanism.

Core Concepts: Chemical Structure and Properties
Cy2-SE (iodine), also known as Cyanine2 Succinimidyl Ester (iodine), is an amine-reactive

fluorescent probe. The core structure consists of two nitrogen-containing heterocyclic rings

linked by a polymethine bridge, characteristic of cyanine dyes. The succinimidyl ester (SE)

group provides the reactivity towards primary amines, while the iodide serves as the

counterion.

Chemical Structure:

Physicochemical and Fluorescent Properties:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15557028#bc-rfq
https://www.benchchem.com/product/b15557028/docs?utm_src=pdf-body#cy2-se-iodine-a-comprehensive-technical-guide-for-labeling-biomolecules
https://www.benchchem.com/product/b15557028/docs?utm_src=pdf-body#cy2-se-iodine-a-comprehensive-technical-guide-for-labeling-biomolecules
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for Cy2-SE (iodine).

Property Value Reference

Molecular Formula C29H30IN3O6 [1]

Molecular Weight 643.47 g/mol [1]

CAS Number 186205-33-4 [1]

Excitation Maximum (λex) ~492 nm [2]

Emission Maximum (λem) ~510 nm

Appearance Solid [1]

Solubility Soluble in DMSO and DMF

Molar Extinction Coefficient (ε)

Cyanine dyes typically have

high extinction coefficients,

often exceeding 100,000

cm⁻¹M⁻¹.

[3]

Quantum Yield (Φ)

The quantum yield of cyanine

dyes can be influenced by their

environment. For comparison,

the quantum yields of Cy3 and

Cy5 have been reported to be

around 0.24 and 0.20,

respectively.

[4]

Mechanism of Action: Amine-Reactive Labeling
Cy2-SE is an amine-reactive dye, meaning it specifically reacts with primary amines (-NH2)

present on target biomolecules.[5] In proteins, these primary amines are found at the N-

terminus and on the side chain of lysine residues.

The labeling reaction involves the nucleophilic attack of the unprotonated primary amine on the

succinimidyl ester group of the Cy2 dye. This results in the formation of a stable amide bond,

covalently linking the dye to the protein, and the release of N-hydroxysuccinimide (NHS) as a
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byproduct. The reaction is most efficient at a slightly alkaline pH (typically 8.0-9.0), where the

primary amines are deprotonated and thus more nucleophilic.

Experimental Protocol: Protein Labeling with Cy2-
SE (Iodine)
This section provides a detailed methodology for the covalent labeling of a protein, such as an

antibody, with Cy2-SE (iodine).

Materials
Protein sample (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Cy2-SE (iodine)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.5

Purification column (e.g., Sephadex G-25)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure
Protein Preparation:

Dissolve the protein in the Labeling Buffer to a final concentration of 2-10 mg/mL. Ensure

the buffer is free of primary amines (e.g., Tris, glycine) as they will compete with the

protein for reaction with the dye.

Dye Preparation:

Immediately before use, dissolve the Cy2-SE (iodine) in anhydrous DMSO or DMF to a

final concentration of 10 mg/mL.
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Calculation of Dye-to-Protein Molar Ratio:

For optimal labeling, a molar excess of the dye to the protein is required. A typical starting

point is a 10- to 20-fold molar excess of dye. The optimal ratio may need to be determined

empirically for each specific protein.

Labeling Reaction:

While gently vortexing, slowly add the calculated volume of the dissolved Cy2-SE to the

protein solution.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Quenching of the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to

quench any unreacted dye.

Incubate for 30 minutes at room temperature.

Purification of the Labeled Protein:

Separate the labeled protein from the unreacted dye and byproducts using a size-

exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with PBS.

Collect the fractions containing the labeled protein, which will be visually colored.

Determination of Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules per protein molecule, can be

determined spectrophotometrically by measuring the absorbance of the purified conjugate

at 280 nm (for the protein) and at the absorbance maximum of Cy2 (~492 nm).

Workflow Diagram
The following diagram illustrates the key steps in the protein labeling workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Protein Solution
(2-10 mg/mL in amine-free buffer, pH 8.5)

Mix Protein and Cy2-SE
(10-20 fold molar excess of dye)

Prepare Cy2-SE Solution
(10 mg/mL in DMSO/DMF)

Incubate
(1 hour, RT, dark)

Quench Reaction
(Tris-HCl)

Purify Labeled Protein
(Size-Exclusion Chromatography)

Characterize Conjugate
(Spectrophotometry for DOL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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